Cas no 1806246-50-3 (4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1806246-50-3
• MF: C₈H₂F₆N₂O₂
• MW: 272.104102611542
• CID: 4799027
• Update Time: 2025-05-20

4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F6N2O2/c9-7(10,11)4-2-16-6(17)5(3(4)1-15)18-8(12,13)14/h2H,(H,16,17)
• InChI Key： PZCHAVPCILXMBR-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=C1C#N)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 490
• XLogP3: 1.5
• Topological Polar Surface Area: 62.1

Additional information on 4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806246-50-3)

4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, identified by its CAS number 1806246-50-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its cyano, hydroxy, trifluoromethoxy, and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The presence of multiple fluorine atoms in the molecule imparts significant electronic and steric effects, which can influence its reactivity, solubility, and metabolic stability. These characteristics make 4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine a valuable building block for the synthesis of more complex pharmacophores. In recent years, there has been growing interest in fluorinated pyridines due to their enhanced binding affinity and improved pharmacokinetic profiles in drug candidates.

Recent studies have highlighted the potential of 4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine as a key intermediate in the development of novel therapeutic agents. For instance, researchers have explored its utility in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The electron-withdrawing nature of the cyano group and the electron-donating effects of the hydroxy and trifluoromethoxy groups create a balance that enhances the molecule's interaction with biological targets.

Moreover, the trifluoromethyl group is known to improve the metabolic stability of drug molecules by resisting oxidative degradation. This property is particularly valuable in pharmaceuticals where long-term efficacy is crucial. The combination of these structural elements makes 4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine a promising candidate for further exploration in drug discovery.

In addition to its role as a synthetic intermediate, this compound has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, modifications of this scaffold have led to compounds with anti-inflammatory and antiviral properties. The versatility of 4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine allows chemists to tailor its structure for specific therapeutic applications.

The synthesis of 4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are often employed to introduce the desired functional groups. The efficiency of these synthetic routes is crucial for large-scale production and further derivatization.

From a medicinal chemistry perspective, the structural diversity offered by this compound makes it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can gain insights into how different functional groups influence biological activity. This approach is essential for designing molecules with optimized pharmacological properties.

The growing interest in fluorinated pyridines is also driven by their role in developing next-generation therapeutics. These compounds often exhibit better oral bioavailability and reduced susceptibility to metabolic enzymes compared to their non-fluorinated counterparts. As a result, 4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine represents an important asset in the pharmaceutical industry's toolkit.

In conclusion, 4-Cyano-2-hydroxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806246-50-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with recent advancements in synthetic methodologies and biological evaluations, position it as a valuable candidate for further exploration. As research continues to uncover new applications for fluorinated pyridines, compounds like this will play an increasingly important role in shaping the future of medicine.